Cas no 51349-92-9 (dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate)

• Product Name: dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate
• CAS No: 51349-92-9
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 2829741
• PubChem ID: 3439960
• Update Time: 2025-05-20

dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4R-0040
• 51349-92-9
• AKOS005093000
• DTXSID00392492
• 3,4-dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate
• 3,4-dimethyl7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate
• SCHEMBL9657738
• MFCD02187160
• dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate

• Inchi： 1S/C10H14O5/c1-13-9(11)5-3-7-8(15-7)4-6(5)10(12)14-2/h5-8H,3-4H2,1-2H3
• InChI Key： OBOPQSIGGSCTEL-UHFFFAOYSA-N
• SMILES： O1C2CC(C(=O)OC)C(C(=O)OC)CC12

Computed Properties

• Exact Mass: 214.08412354Da
• Monoisotopic Mass: 214.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 298.8±30.0 °C at 760 mmHg
• Flash Point: 129.8±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate

Recent Advances in the Application of Dimethyl 7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylate (CAS: 51349-92-9) in Chemical Biology and Pharmaceutical Research

Dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate (CAS: 51349-92-9) is a bicyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique oxabicyclo[4.1.0]heptane scaffold, serves as a valuable intermediate in the synthesis of complex molecules, including bioactive natural products and potential drug candidates. Recent studies have explored its utility in asymmetric synthesis, medicinal chemistry, and materials science, highlighting its potential to address unmet medical needs and advance therapeutic development.

One of the most notable advancements in the application of dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate is its role in the synthesis of chiral building blocks for drug discovery. Researchers have developed efficient catalytic methods to enantioselectively functionalize this compound, enabling the construction of stereochemically complex molecules with high precision. For instance, a 2023 study published in Organic Letters demonstrated the use of palladium-catalyzed asymmetric allylic alkylation to derivatize the bicyclic scaffold, yielding enantiomerically pure intermediates for the synthesis of antiviral agents. This approach underscores the compound's potential in streamlining the production of chiral pharmaceuticals.

In addition to its synthetic utility, dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate has been investigated for its biological activity. Recent in vitro studies have revealed that derivatives of this compound exhibit promising inhibitory effects against key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings, reported in the Journal of Medicinal Chemistry in early 2024, suggest that the compound's scaffold could serve as a template for designing novel anti-inflammatory drugs with improved selectivity and reduced side effects compared to existing therapies.

Another emerging area of research involves the incorporation of dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate into polymeric materials for biomedical applications. A 2023 study in Biomaterials Science highlighted its use as a crosslinking agent in the development of biodegradable hydrogels with tunable mechanical properties. These hydrogels demonstrated excellent biocompatibility and controlled drug release profiles, making them suitable candidates for targeted drug delivery systems and tissue engineering scaffolds. The versatility of this compound in materials science further expands its potential impact beyond traditional pharmaceutical applications.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate-based syntheses. Recent efforts have focused on developing greener catalytic processes and alternative synthetic routes to enhance the compound's accessibility for large-scale production. For example, a 2024 preprint on ChemRxiv described a photochemical approach to generate the bicyclic scaffold under mild conditions, reducing the reliance on hazardous reagents and energy-intensive procedures. Such innovations are critical for translating laboratory discoveries into commercially viable products.

In conclusion, dimethyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate (CAS: 51349-92-9) continues to be a focal point of research in chemical biology and pharmaceutical science. Its unique structural features and multifunctional reactivity make it a valuable tool for drug discovery, materials design, and synthetic methodology development. As researchers uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly important role in addressing complex challenges in healthcare and biotechnology. Future studies will likely explore its potential in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, further expanding its therapeutic relevance.